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For Researchers, Scientists, and Drug Development Professionals

Abstract
N,N'-Dimethylquinacridone (DMQA), with the molecular formula C22H16N2O2, is a

prominent member of the quinacridone family of organic compounds. While historically

recognized for its use as a high-performance pigment, recent advancements have highlighted

its significant potential in the field of organic electronics. This technical guide provides a

comprehensive overview of the core physicochemical properties, synthesis, characterization,

and applications of DMQA, with a particular focus on its role in organic light-emitting diodes

(OLEDs) and organic field-effect transistors (OFETs). This document also addresses the

current understanding of its toxicological profile, noting the limited data available for this

specific derivative compared to the broader class of quinacridone pigments. Due to its primary

application in materials science, information regarding its interaction with biological systems,

particularly in the context of drug development and signaling pathways, is not available in the

current body of scientific literature.

Physicochemical Properties
N,N'-Dimethylquinacridone is a red crystalline powder. The introduction of methyl groups at

the nitrogen atoms significantly influences its solubility and intermolecular interactions

compared to the parent quinacridone molecule.
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Property Value Reference

Molecular Formula C22H16N2O2 [1]

Molecular Weight 340.37 g/mol [1]

CAS Number 19205-19-7 [1]

Appearance Red powder/crystals [2]

Melting Point 286 °C (decomposes)

Purity (sublimed) >99% [3]

Purity (HPLC) >96.0% [4]

HOMO 5.35 eV

LUMO 3.17 eV

Absorption (λmax in THF) 294 nm, 510 nm

Fluorescence (λem in THF) 523 nm

Synthesis and Purification
The synthesis of quinacridone pigments generally involves the cyclization of 2,5-

di(arylamino)terephthalic acids or their esters.[5] The N,N'-dimethyl derivative is typically

synthesized through the alkylation of the parent quinacridone.

General Synthesis Pathway
A common route for the synthesis of quinacridone pigments involves the condensation of

diethyl succinylsuccinate with an aniline derivative, followed by oxidation and cyclization. For

N,N'-dimethylquinacridone, a subsequent N-alkylation step is required.
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Caption: General synthesis workflow for N,N'-Dimethylquinacridone.

Purification by Sublimation
For applications in organic electronics, high purity of the material is crucial. Sublimation is a

common and effective method for purifying DMQA.[3][6] This process involves heating the

crude solid under high vacuum, causing it to transition directly into a gaseous phase. The

gaseous DMQA then deposits as a highly pure crystalline solid on a cooled surface, leaving

non-volatile impurities behind.[7][8]

Experimental Protocols
Characterization Techniques
Purity analysis of N,N'-Dimethylquinacridone is often performed using HPLC.[4][9]

Mobile Phase: A typical mobile phase could consist of a gradient mixture of acetonitrile and

water with an acidic modifier like formic or phosphoric acid.

Stationary Phase: A C18 reversed-phase column is commonly used.

Detection: UV-Vis detection at a wavelength corresponding to the absorption maximum of

DMQA.

TGA is used to determine the thermal stability of DMQA.

Instrument: A thermogravimetric analyzer.

Sample Size: 1-10 mg.
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Atmosphere: Inert (e.g., nitrogen) or oxidative (e.g., air).

Heating Rate: A typical heating rate is 10 °C/min.

Temperature Range: Ambient to 600 °C or higher to observe the decomposition temperature.

Organic Field-Effect Transistor (OFET) Fabrication
The following protocol outlines a general procedure for the fabrication of a top-contact, bottom-

gate OFET using DMQA as the active semiconductor layer.
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Caption: Experimental workflow for OFET fabrication and characterization.

Applications in Organic Electronics
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DMQA has emerged as a promising material for various organic electronic devices due to its

favorable charge transport properties and stability.

Organic Light-Emitting Diodes (OLEDs)
DMQA is utilized as a green dopant material in the emissive layer of OLEDs. Its inclusion can

enhance the efficiency and lifetime of the devices. It is believed that DMQA can help prevent

the formation of excimers, which are a known cause of degradation in OLEDs.

Organic Field-Effect Transistors (OFETs)
As an organic semiconductor, DMQA has been investigated for its performance in OFETs. The

charge carrier mobility in thin films of DMQA is a key parameter for its application in these

devices.

Application Role of DMQA Key Performance Metrics

OLEDs Green Dopant

High luminance, External

Quantum Efficiency (EQE),

Current Efficiency

OFETs Active Semiconductor Layer

Field-Effect Mobility (μ), On/Off

Current Ratio, Threshold

Voltage (Vth)

Toxicological Profile
The toxicological data specifically for N,N'-Dimethylquinacridone is limited. However, studies

on the broader class of quinacridone pigments generally indicate a low order of toxicity.

Acute Toxicity: Quinacridone pigments are generally considered to have low acute toxicity,

with LD50 values typically greater than 2000 mg/kg.[10]

Genotoxicity: The Ames test, a common assay for mutagenicity, has generally shown

negative results for quinacridone pigments.[11]

Carcinogenicity: Quinacridone pigments are not classified as carcinogenic.[10]
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It is important to note that while the parent quinacridone structure is considered to have a

favorable toxicological profile, the specific toxicological properties of the N,N'-dimethyl

derivative have not been extensively studied. Standard safety precautions, including avoiding

inhalation of dust and contact with skin and eyes, should be observed when handling this

compound.

Biological Activity and Signaling Pathways
A comprehensive search of the scientific literature did not yield any studies on the biological

activity of N,N'-Dimethylquinacridone in the context of drug development or its interaction

with specific biological signaling pathways. The primary focus of research on this compound

has been its application in materials science, particularly in the field of organic electronics.

Therefore, a diagram of a signaling pathway involving DMQA cannot be provided at this time.

This represents a significant knowledge gap and an area for potential future research if the

compound were to be considered for any biomedical applications.

Conclusion
N,N'-Dimethylquinacridone is a versatile organic molecule with a well-established role as a

high-performance pigment and a growing significance in the field of organic electronics. Its

favorable physicochemical properties, including thermal stability and charge transport

characteristics, make it a promising candidate for use in OLEDs and OFETs. While the general

toxicological profile of quinacridone pigments suggests low toxicity, specific data for the N,N'-

dimethyl derivative is lacking. A notable gap in the current understanding of DMQA is its

biological activity and potential interactions with cellular signaling pathways, which remains an

unexplored area of research. Further investigations into its synthesis, biological effects, and

device integration will undoubtedly expand its applications in both materials science and

potentially other scientific disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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